(2-Methoxy-4-{[3-methyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetonitrile

• Molecular Formula: C20H17N3O3S
• Molecular Weight: 379.4 g/mol
• IUPAC Name: 2-[2-methoxy-4-[(E)-(3-methyl-4-oxo-2-phenylimino-1,3-thiazolidin-5-ylidene)methyl]phenoxy]acetonitrile
• InChI: InChI=1S/C20H17N3O3S/c1-23-19(24)18(27-20(23)22-15-6-4-3-5-7-15)13-14-8-9-16(26-11-10-21)17(12-14)25-2/h3-9,12-13H,11H2,1-2H3/b18-13+,22-20?
• InChI Key: NLNKSHWBZXATHB-RAYXNOPOSA-N
• Isomeric SMILES: CN1C(=O)/C(=C\C2=CC(=C(C=C2)OCC#N)OC)/SC1=NC3=CC=CC=C3
• SMILES: CN1C(=O)C(=CC2=CC(=C(C=C2)OCC#N)OC)SC1=NC3=CC=CC=C3

Description

(2-Methoxy-4-{[3-methyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetonitrile, also known as MTPTA, is a chemical compound that has been widely studied in the field of medicinal chemistry. MTPTA is a thiazolidine derivative and has been shown to exhibit various pharmacological properties, including anti-inflammatory, analgesic, and antitumor effects.

Mechanism of Action

(2-Methoxy-4-{[3-methyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetonitrile exerts its pharmacological effects by modulating various signaling pathways in the body. (2-Methoxy-4-{[3-methyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetonitrile has been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in inflammation and tumorigenesis. By inhibiting NF-κB, (2-Methoxy-4-{[3-methyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetonitrile reduces the production of pro-inflammatory cytokines and promotes apoptosis in cancer cells.
Biochemical and Physiological Effects
(2-Methoxy-4-{[3-methyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetonitrile has been shown to exhibit various biochemical and physiological effects in the body. Studies have shown that (2-Methoxy-4-{[3-methyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetonitrile can reduce the levels of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α), in the body. (2-Methoxy-4-{[3-methyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetonitrile has also been shown to reduce the activity of cyclooxygenase enzymes, which are responsible for the production of prostaglandins that contribute to inflammation and pain.

Advantages and Limitations for Lab Experiments

(2-Methoxy-4-{[3-methyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetonitrile has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized in large quantities. (2-Methoxy-4-{[3-methyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetonitrile also exhibits potent pharmacological effects, making it a useful tool for studying various signaling pathways in the body. However, (2-Methoxy-4-{[3-methyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetonitrile also has some limitations for lab experiments. It has a low solubility in water, which can make it difficult to administer in vivo. (2-Methoxy-4-{[3-methyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetonitrile can also exhibit cytotoxic effects at high concentrations, which can limit its use in certain experiments.

Future Directions

For the study of (2-Methoxy-4-{[3-methyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetonitrile include the development of novel formulations, investigation of its potential use in other diseases, and further elucidation of its mechanism of action.

Synthesis Methods

(2-Methoxy-4-{[3-methyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetonitrile can be synthesized through a multi-step reaction process. The synthesis of (2-Methoxy-4-{[3-methyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetonitrile involves the reaction of 2-methoxy-4-hydroxybenzaldehyde with thiosemicarbazide to form 2-methoxy-4-{[3-methyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenol. This intermediate is then reacted with chloroacetonitrile to obtain (2-Methoxy-4-{[3-methyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetonitrile.

Scientific Research Applications

(2-Methoxy-4-{[3-methyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetonitrile has been extensively studied for its potential use in the treatment of various diseases. Studies have shown that (2-Methoxy-4-{[3-methyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetonitrile exhibits anti-inflammatory and analgesic effects by inhibiting the production of pro-inflammatory cytokines and reducing the activity of cyclooxygenase enzymes. (2-Methoxy-4-{[3-methyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetonitrile has also been shown to possess antitumor activity by inducing apoptosis in cancer cells.